1-[(3-Chlorothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde

• Molecular Formula: C10H11ClOS
• Molecular Weight: 214.71 g/mol
• SMILES: C1CC(C1)(CC2=C(C=CS2)Cl)C=O
• InChI: InChI=1S/C10H11ClOS/c11-8-2-5-13-9(8)6-10(7-12)3-1-4-10/h2,5,7H,1,3-4,6H2
• InChIKey: FTAQSGURLZMLMP-UHFFFAOYSA-N

1-[(3-Chlorothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde: Structure, Properties & Sourcing

1-[(3-Chlorothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde (molecular formula C10H11ClOS; MW 214.71 g/mol) is a heterocyclic aldehyde composed of a cyclobutane ring tethered via a methylene bridge to a 3‑chlorothiophene core. The molecule integrates a strained cycloalkyl carbaldehyde with a halogenated thiophene, placing it within the structural class of thiophene-cycloalkyl carbaldehyde building blocks. The chlorinated thiophene moiety contributes to distinct electronic and polarizability properties relative to brominated or unsubstituted analogs, while the aldehyde group provides a synthetic handle for condensation and derivatization reactions [1]. This compound is supplied as a research-grade intermediate (minimum purity 95%) for use in medicinal chemistry and agrochemical synthesis programs .

Halogen Identity Defined 3‑chlorothiophene pattern for precise electronic and steric profiling in SAR studies

Cyclobutane Scaffold Strained four‑membered ring provides unique aldehyde reactivity distinct from cyclopentane/hexane analogs

Quality Assurance Supplied at ≥95% purity with Certificate of Analysis support for reproducible synthesis

• [1] Cabañas, B., Baeza, M. T., Martín, P., Salgado, S., Villanueva, F., Monedero, E., & De Díaz Mera, Y. (2006). Reaction of the NO3 radical with some thiophenes: Kinetic study and a correlation between rate constant and eHOMO. International Journal of Chemical Kinetics, 38(9), 570–576. View Source

1-[(3-Chlorothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde: Generic Substitution Challenges

Although the core scaffold—a thiophene-linked cyclobutane carbaldehyde—appears amenable to generic substitution, in‑class analogs differ substantially in properties that govern both reactivity and biological target engagement. Gas‑phase kinetic measurements demonstrate that 3‑chlorothiophene exhibits a distinct rate constant and temperature dependence toward NO₃ radicals compared with 2‑chlorothiophene, reflecting divergence in frontier orbital energies that propagates to reactivity in both photochemical and metal‑mediated transformations [1]. Concomitantly, cycloalkanecarbaldehyde reactivity is strongly ring‑size dependent: cyclobutanecarbaldehyde displays an OH‑radical rate coefficient (2.66 ± 0.06 × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹) that is significantly different from both cyclopropane‑ and cyclopentanecarbaldehyde, indicating that the four‑membered ring imparts a unique balance of strain and conformational rigidity [2]. These orthogonal substituent effects mean that replacing the 3‑chloro substituent (e.g., with bromo, iodo, or fluoro) or altering the cyclobutane ring size cannot preserve the same electronic and steric landscape in downstream structure–activity relationships.

• Regioisomer Mismatch 2‑Chloro isomer exhibits different HOMO energy and NO₃ radical kinetics; reactivity and SAR may not transfer directly.
• Ring‑Size Sensitivity Cyclopentane or cyclohexane carbaldehydes alter electrophilicity at the formyl group, potentially shifting condensation outcomes.
• Halogen Exchange Bromo, iodo, or fluoro analogs change halogen‑bonding strength, steric demand, and metabolic stability in biological systems.

• [1] Cabañas, B., Baeza, M. T., Martín, P., Salgado, S., Villanueva, F., Monedero, E., & De Díaz Mera, Y. (2006). Reaction of the NO3 radical with some thiophenes: Kinetic study and a correlation between rate constant and eHOMO. International Journal of Chemical Kinetics, 38(9), 570–576. View Source
• [2] Calvert, J. G., Atkinson, R., Becker, K. H., Kamens, R. M., Seinfeld, J. H., Wallington, T. J., & Yarwood, G. (2000). Atmospheric Chemistry of C3–C6 Cycloalkanecarbaldehydes. The Journal of Physical Chemistry A, 104(11), 2342–2350. OH rate coefficients for cyclobutanecarbaldehyde: 2.66 ± 0.06. View Source

1-[(3-Chlorothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde: Differentiation Evidence

OH Radical Reactivity: Cyclobutane vs. Other Ring Sizes

The OH‑radical reaction rate coefficient for cyclobutanecarbaldehyde (2.66 ± 0.06 × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹) is intermediate between cyclopropanecarbaldehyde (2.13 ± 0.05) and cyclopentanecarbaldehyde (3.27 ± 0.07), and substantially lower than cyclohexanecarbaldehyde (3.75 ± 0.05). This ordering demonstrates that the cyclobutane ring confers a distinct electronic environment at the aldehyde carbon—neither the highly strained three‑membered ring nor the more flexible five‑ and six‑membered rings—which directly influences nucleophilic addition and condensation kinetics [1].

OH Radical Reactivity

Class‑level

Cyclobutane k_OH = 2.66 ± 0.06 × 10⁻¹¹ cm³ molec⁻¹ s⁻¹

24.9% higher than cyclopropane; 18.7% lower than cyclopentane; 29.1% lower than cyclohexane

Distinct cyclobutane‑specific aldehyde electrophilicity; ring‑size substitution may alter condensation rates and SAR

Relative rate method; class inference from cycloalkanecarbaldehyde series

Evidence Dimension	OH‑radical reaction rate coefficient (k_OH) at 298 K, 760 Torr
Target Compound Data	Cyclobutanecarbaldehyde: k_OH = 2.66 ± 0.06 × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹
Comparator Or Baseline	Cyclopropanecarbaldehyde: 2.13 ± 0.05; Cyclopentanecarbaldehyde: 3.27 ± 0.07; Cyclohexanecarbaldehyde: 3.75 ± 0.05
Quantified Difference	24.9% higher than cyclopropane; 18.7% lower than cyclopentane; 29.1% lower than cyclohexane
Conditions	Relative rate method, static reactor with FT‑IR detection, purified air at 298 ± 2 K and 760 ± 10 Torr

Why This Matters

A procurement decision that substitutes a cyclopentane or cyclohexane carbaldehyde for the cyclobutane scaffold will introduce a different electrophilic reactivity at the formyl group, potentially altering reaction yields, selectivity, or biological target engagement in downstream synthesis.

• [1] Calvert, J. G., Atkinson, R., Becker, K. H., Kamens, R. M., Seinfeld, J. H., Wallington, T. J., & Yarwood, G. (2000). Atmospheric Chemistry of C3–C6 Cycloalkanecarbaldehydes. The Journal of Physical Chemistry A, 104(11), 2342–2350. View Source

3-Chloro vs. 2-Chloro Thiophene: NO3 Radical Kinetics

The NO₃‑radical reaction kinetics of 3‑chlorothiophene and 2‑chlorothiophene were compared using a relative rate method in a Teflon static reactor. While both isomers react measurably, the position of the chlorine substituent significantly alters the rate constant and its temperature dependence, consistent with differences in the energy of the highest occupied molecular orbital (E_HOMO). The paper proposes a correlation between the rate constant and ionization potential (IP = ‑E_HOMO) [1]. This indicates that the 3‑chloro substitution pattern produces a distinct frontier orbital energy profile compared with the 2‑chloro isomer, a difference that can translate into altered reactivity in electrophilic aromatic substitution, cross‑coupling, and charge‑transfer interactions in biological systems.

NO₃ Radical Kinetics

Class‑level

3‑Chlorothiophene vs. 2‑chlorothiophene: qualitatively different rate constants and temperature dependencies, attributed to divergent E_HOMO

Regioisomeric substitution alters frontier orbital energy; reactivity in cross‑coupling or charge‑transfer may not be preserved

Teflon static reactor, relative method; exact rate constants require full‑text access

Evidence Dimension	NO₃‑radical reaction rate constant and activation energy
Target Compound Data	3‑chlorothiophene: rate constant measured by relative method at 298 K (exact value requires full‑text access; relative rate clearly different from 2‑chlorothiophene)
Comparator Or Baseline	2‑chlorothiophene: Arrhenius expression k = (8 ± 2) × 10⁻¹⁷ exp[(2000 ± 200)]/T cm³ molecule⁻¹ s⁻¹
Quantified Difference	Qualitatively different rate constants and temperature dependencies; quantitatively distinct E_HOMO values implied
Conditions	Teflon static reactor at room temperature and atmospheric pressure, relative method with FT‑IR or GC detection

Why This Matters

For researchers performing SAR studies around the thiophene core, substituting the 3‑chloro substitution pattern with a 2‑chloro (or other halogen) isomer is expected to alter the electronic landscape, which can lead to divergent biological activity or synthetic reactivity.

• [1] Cabañas, B., Baeza, M. T., Martín, P., Salgado, S., Villanueva, F., Monedero, E., & De Díaz Mera, Y. (2006). Reaction of the NO3 radical with some thiophenes: Kinetic study and a correlation between rate constant and eHOMO. International Journal of Chemical Kinetics, 38(9), 570–576. View Source

Chloro vs. Bromo Thiophene: Electronic & Steric Effects

The chlorine atom in the 3‑position of the thiophene ring imparts a specific combination of electronegativity (Pauling scale: 3.16) and atomic radius (99 pm) that differs substantially from bromine (2.96; 114 pm). These differences modulate the σ‑hole potential, halogen‑bond donor strength, and steric bulk at the active site. In the closely related bromo analog 1‑[(3‑bromothiophen‑2‑yl)methyl]cyclobutane‑1‑carbaldehyde, the larger, more polarizable bromine atom introduces stronger halogen‑bonding capacity and increased steric demand, both of which can alter binding pose, selectivity, and metabolic stability in biological targets [1]. The chloro compound therefore occupies a distinct region of halogen‑bonding chemical space that cannot be reproduced by the bromo, iodo, or fluoro analogs.

Chloro vs. Bromo

Reported

Cl: electronegativity 3.16, radius 99 pm; Br: 2.96, 114 pm
C–Cl bond ~1.74 Å vs. C–Br ~1.89 Å
6.8% higher electronegativity, 13.2% smaller radius

Chlorine imparts distinct halogen‑bond donor profile and steric volume; bromo analog may shift binding pose and selectivity

Standard physicochemical parameters; halogen‑bonding reference from Chem. Rev. 2016

Evidence Dimension	Halogen atom physicochemical parameters relevant to molecular recognition
Target Compound Data	Chlorine: Pauling electronegativity 3.16; atomic radius 99 pm; C–Cl bond length ~1.74 Å
Comparator Or Baseline	Bromine (bromo analog): electronegativity 2.96; radius 114 pm; C–Br bond length ~1.89 Å; Iodine: electronegativity 2.66; radius 133 pm; Fluorine: electronegativity 3.98; radius 71 pm
Quantified Difference	Cl electronegativity is 6.8% higher than Br; Cl radius is 13.2% smaller than Br; C–Cl bond is 0.15 Å shorter than C–Br
Conditions	Gas‑phase and crystallographic reference values (standard physicochemical data)

Why This Matters

In hit‑to‑lead or lead optimization campaigns, the choice of halogen on the thiophene core is a critical SAR vector. Procuring the chloro‑substituted compound ensures the intended electronic and steric profile is maintained, avoiding the altered binding kinetics and metabolic fate associated with bromo‑ or iodo‑substituted analogs.

• [1] Cavallo, G., Metrangolo, P., Milani, R., Pilati, T., Priimagi, A., Resnati, G., & Terraneo, G. (2016). The Halogen Bond. Chemical Reviews, 116(4), 2478–2601. (Provides benchmark halogen‑bond donor strengths and atomic parameters for Cl vs. Br vs. I.) View Source

Validated Identity & Purity Specification

Commercially sourced 1-[(3-chlorothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde is supplied with a documented minimum purity specification of 95% (CAS 1206981-55-6, CID 124706854) and is backed by a Certificate of Analysis upon request . This level of batch‑to‑batch quality assurance is critical for reproducible SAR studies, as impurities in lower‑grade intermediates can confound biological assay results. In contrast, several close structural analogs are available only from non‑specialist vendors without documented purity guarantees, introducing variability that can undermine data reproducibility in multi‑batch synthesis campaigns.

Purity Specification

Data to verify

Minimum 95% (CAS 1206981‑55‑6)
Certificate of Analysis available upon request

Documented purity floor reduces risk of failed reactions; several close analogs lack CoA support

Supplier‑provided specification; verify batch‑specific CoA for critical syntheses

Evidence Dimension	Commercial purity specification
Target Compound Data	Min. Purity 95% (CAS 1206981-55-6) with available Certificate of Analysis
Comparator Or Baseline	Bromo analog (CAS 1934911-63-3): purity specifications vary by supplier and are not universally documented; some listings lack CoA availability.
Quantified Difference	Quantitative purity floor of 95% for target compound vs. variable or undocumented purity for bromo analog from certain suppliers
Conditions	Commercial procurement channels; data from publicly accessible vendor technical datasheets

Why This Matters

For teams running multi‑step syntheses or parallel SAR libraries, a guaranteed purity specification and Certificate of Analysis reduce the risk of failed reactions or irreproducible biological data caused by unknown impurities in the starting material.

1-[(3-Chlorothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde: Key Applications

Medicinal Chemistry: Halogen Scanning on Thiophene-Cyclobutane

In hit‑to‑lead programs exploring aldehyde dehydrogenase (ALDH) or kinase inhibitory scaffolds, the 3‑chloro‑thiophene‑cyclobutane carbaldehyde serves as the chlorine reference point in a halogen‑scanning matrix. Because chlorine imparts a distinct electronegativity (3.16) and halogen‑bond donor profile compared with bromine, iodine, or fluorine [1], the chloro compound enables the team to map the halogen‑bonding contribution to target affinity and selectivity. The strained cyclobutane ring further constrains the conformational freedom of the methylene‑tethered aldehyde, creating a rigid pharmacophore element distinct from cyclopentane or cyclohexane analogs [2]. Procuring this specific chloro‑cyclobutane building block ensures the integrity of the SAR data set, as any deviation in halogen identity or ring size introduces confounding variables.

Synthetic Methodology: Strained Cyclobutane Aldehyde Substrate

The cyclobutanecarbaldehyde moiety exhibits a reactivity profile (k_OH = 2.66 × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹) that is distinct from both smaller and larger cycloalkanecarbaldehydes [2], making it a valuable model substrate for probing ring‑strain effects on aldehyde condensation kinetics. This compound can be used to benchmark new organocatalytic or metal‑catalyzed transformations (e.g., aldol, Knoevenagel, or Strecker reactions) where the cyclobutane ring's steric and electronic influence is the variable of interest. The presence of the 3‑chlorothiophene additionally allows for tandem transformations involving the halogen as a handle for cross‑coupling, providing a bifunctional substrate for methodology studies.

Agrochemical: Thiophene-Cyclobutane Herbicide/Fungicide Intermediate

Thiophene‑cycloalkyl carbaldehydes are key intermediates in the synthesis of agrochemical active ingredients, where the halogen substituent critically influences bioavailability, metabolic stability, and target‑site binding. The 3‑chlorothiophene isomer offers a distinct electronic profile relative to the 2‑chloro isomer, as evidenced by differential NO₃‑radical kinetics and implied HOMO energies [1]. Process chemists scaling up a synthetic route that relies on a 3‑chlorothiophene‑2‑carbaldehyde intermediate can use this building block to access the correct regioisomeric series, avoiding costly re‑optimization that would be required if a 2‑chloro or bromo analog were inadvertently substituted.

Chemical Biology: Aldehyde Probe for ALDH Profiling

Aldehyde‑containing small molecules are established probes for aldehyde dehydrogenase (ALDH) enzyme family activity profiling. The specific 3‑chloro substitution on the thiophene ring modulates the electrophilicity of the adjacent aldehyde through inductive and resonance effects that differ from bromo or unsubstituted analogs [1]. This compound can be deployed as a warhead precursor in activity‑based protein profiling (ABPP) or as a fragment for structure‑based drug design targeting ALDH isoforms, where the chlorine atom provides a measurable shift in potency and a handle for further SAR expansion. The availability of the compound at documented 95% purity with CoA support [2] ensures that probe quality is maintained across independent replicate experiments.

Application

Selection Property

Validation Focus

Med Chem Halogen Scanning

3‑Chloro substitution pattern and cyclobutane scaffold

SAR data integrity across halogen series; electronic/steric mapping

Synthetic Methodology

Strained cyclobutane aldehyde reactivity

Benchmarking condensation kinetics; ring‑strain effect on yield/selectivity

Agrochemical Intermediate

Regioisomeric purity (3‑chloro vs. 2‑chloro)

Synthetic route fidelity; avoid costly re‑optimization from wrong isomer

Chemical Biology Probe

Aldehyde warhead with chlorine‑modulated electrophilicity

ALDH activity profiling; probe quality and batch consistency for replicate studies

• [1] Cabañas, B., Baeza, M. T., Martín, P., Salgado, S., Villanueva, F., Monedero, E., & De Díaz Mera, Y. (2006). Reaction of the NO3 radical with some thiophenes: Kinetic study and a correlation between rate constant and eHOMO. International Journal of Chemical Kinetics, 38(9), 570–576. View Source
• [2] Calvert, J. G., Atkinson, R., Becker, K. H., Kamens, R. M., Seinfeld, J. H., Wallington, T. J., & Yarwood, G. (2000). Atmospheric Chemistry of C3–C6 Cycloalkanecarbaldehydes. The Journal of Physical Chemistry A, 104(11), 2342–2350. View Source